![molecular formula C14H10F4O2 B3031522 4-[1,1,2,2-Tetrafluoro-2-(4-hydroxyphenyl)ethyl]phenol CAS No. 433719-69-8](/img/structure/B3031522.png)
4-[1,1,2,2-Tetrafluoro-2-(4-hydroxyphenyl)ethyl]phenol
Overview
Description
“4-[1,1,2,2-Tetrafluoro-2-(4-hydroxyphenyl)ethyl]phenol” is a chemical compound with the CAS Number 433719-69-8 . It has a molecular weight of 286.22200 and a molecular formula of C14H10F4O2 .
Molecular Structure Analysis
The molecular structure of this compound includes a phenol group attached to a tetrafluoroethyl group . The exact structure can be found in various chemical databases .Physical And Chemical Properties Analysis
This compound has a molecular weight of 286.22200, and its molecular formula is C14H10F4O2 . Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
- 4-[1,1,2,2-Tetrafluoro-2-(4-hydroxyphenyl)ethyl]phenol can be utilized in peptide synthesis. Researchers use it as a building block to create specific peptide sequences. Its unique fluorinated structure contributes to the stability and functionality of the resulting peptides .
- The compound plays a role in radioiodination processes. By incorporating radioactive iodine isotopes, scientists can label proteins, antibodies, or other biomolecules for imaging studies (e.g., SPECT or PET scans). The hydroxyphenyl group provides a convenient site for attaching iodine labels .
- Researchers explore the use of 4-[1,1,2,2-Tetrafluoro-2-(4-hydroxyphenyl)ethyl]phenol in polymerization reactions. Its fluorinated side chain can enhance the properties of polymers, such as thermal stability, chemical resistance, and hydrophobicity. This makes it valuable in designing specialty materials .
- The compound’s halogenated structure makes it suitable for flame retardant applications. It can be incorporated into plastics, textiles, or coatings to improve fire resistance. Its phenolic hydroxyl group also contributes to antioxidant properties .
- Due to its stability and compatibility with labeling techniques, 4-[1,1,2,2-Tetrafluoro-2-(4-hydroxyphenyl)ethyl]phenol may find use as a contrast agent in medical imaging. Researchers investigate its potential for enhancing MRI or CT imaging by functionalizing it with specific ligands .
- The compound’s hydroxyl group allows for functionalization, making it a candidate for environmental applications. Researchers explore its use in adsorbing or degrading pollutants in water or soil. Its fluorinated moiety could enhance sorption properties .
Peptide Synthesis
Radioiodination
Polymer Chemistry
Flame Retardants
Biomedical Imaging Agents
Environmental Remediation
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that the compound participates in suzuki–miyaura (sm) coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
The compound’s involvement in SM coupling reactions suggests it may influence pathways related to carbon–carbon bond formation .
properties
IUPAC Name |
4-[1,1,2,2-tetrafluoro-2-(4-hydroxyphenyl)ethyl]phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F4O2/c15-13(16,9-1-5-11(19)6-2-9)14(17,18)10-3-7-12(20)8-4-10/h1-8,19-20H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFWMKHJNNZCGHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(C2=CC=C(C=C2)O)(F)F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10463849 |
Source
|
| Record name | 4-[1,1,2,2-tetrafluoro-2-(4-hydroxyphenyl)ethyl]phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10463849 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[1,1,2,2-Tetrafluoro-2-(4-hydroxyphenyl)ethyl]phenol | |
CAS RN |
433719-69-8 |
Source
|
| Record name | 4-[1,1,2,2-tetrafluoro-2-(4-hydroxyphenyl)ethyl]phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10463849 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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